Cas no 55464-76-1 (2-Butenedioic acid(2E)-, mono-2-propenyl ester (9CI))

• Product Name: 2-Butenedioic acid(2E)-, mono-2-propenyl ester (9CI)
• CAS No: 55464-76-1
• MF: C₇H₈O₄
• MW: 156.136022567749
• CID: 369673
• PubChem ID: 6436904
• Update Time: 2025-04-19

2-Butenedioic acid(2E)-, mono-2-propenyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid(2E)-, mono-2-propenyl ester (9CI)
• Allyl hydrogen fumarate
• DTXSID7062403
• (E)-4-oxo-4-prop-2-enoxybut-2-enoic acid
• DTXSID701287981
• EINECS 259-652-1
• NS00089360
• SCHEMBL39644
• (E)-4-(Allyloxy)-4-oxobut-2-enoic acid
• 2-Butenedioic acid (2Z)-, mono-2-propenyl ester
• 55464-76-1
• 44981-48-8
• 2-Butenedioic acid (2Z)-, 1-(2-propen-1-yl) ester
• Allyl hydrogen 2-butenedioate
• AKOS006275006
• starbld0048839
• EINECS 256-174-5
• 1-(2-Propen-1-yl) (2E)-2-butenedioate
• SCHEMBL39643
• EINECS 219-358-6

• Inchi： 1S/C7H8O4/c1-2-5-11-7(10)4-3-6(8)9/h2-4H,1,5H2,(H,8,9)/b4-3+
• InChI Key： PEKZMKOVRVVTTN-ONEGZZNKSA-N
• SMILES： O(C(/C=C/C(=O)O)=O)CC=C

Computed Properties

• Exact Mass: 156.04224
• Monoisotopic Mass: 156.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6
• XLogP3: 0.5

Experimental Properties

• PSA: 63.6